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Compound of Interest

2-Cyclopropylcyclopropan-1-
Compound Name:
amine

Cat. No.: B11924151

Get Quote

Executive Safety Summary

Immediate Action Required: Treat 2-Cyclopropylcyclopropan-1-amine as a Class 3
Flammable Liquid and Class 8 Corrosive.

While specific data for the bicyclopropyl isomer (CAS 195252-68-7) is limited, its structural
parent (cyclopropylamine) exhibits high volatility, severe corrosivity to mucosal membranes,
and flammability. Under the Precautionary Principle of Chemical Safety, you must manage this
compound using the "Worst-Case Analogue" profile.

Critical Hazards:

» Ring Strain Energy: The bicyclopropyl structure contains significant ring strain (~27.5
kcal/mol per ring). Uncontrolled mixing with strong Lewis acids or oxidizers may trigger
exothermic ring-opening reactions.

+ Alkalinity: As a primary amine, it is incompatible with acids, acid chlorides, and anhydrides.

» Flammability: Vapors may travel to ignition sources and flash back.[1][2]
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Chemical Profile & Hazard Classification

To ensure regulatory compliance (RCRA/DOT), classify the waste stream based on the
following structural-activity relationship (SAR) data.

Property Value / Classification Operational Implication
) Liquid (Free Base) or Solid Free base is volatile; salts are
Physical State ] ]
(HCI salt) hygroscopic solids.
] Est. < 30°C (Analogue: Ground all equipment. Use
Flash Point )
Cyclopropylamine -25°C) spark-proof tools.[2]
Double-glove
Corrosivity pH > 11 (10% ag. soln) (Nitrile/Neoprene). Use face
shield.[2][3][4]
o ) ) ) Do NOT mix with concentrated
Reactivity High (Strained Ring System) o
acids in waste drums.
) Segregate into
D001 (Ignitable), D002 ]
RCRA Code "Flammable/Corrosive" waste

(Corrosive)
stream.

Pre-Disposal Stabilization & Segregation

Before moving waste from the fume hood to the central accumulation area, you must stabilize
the material.

A. Segregation Rules (The "Never-Mix" List)

e NO Strong Acids: Mixing with concentrated HCI or

can cause rapid, exothermic ring opening and salt formation, potentially pressurizing the
container.

e NO Oxidizers: Incompatible with peroxides, nitrates, and permanganates.

o NO Halogenated Solvents: Avoid mixing with chloroform or DCM if possible, as amines can
react with halocarbons over time to form quaternary ammonium salts (potentially energetic).
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B. Quenching (Trace Residues Only)

For cleaning glassware or small spills (<5 mL):
 Dilute with 2-Propanol (Isopropanol) to reduce volatility.
o Slowly add dilute Acetic Acid (1M) to neutralize the amine function.

» Note: This generates heat. Perform in an ice bath.

Disposal Workflows (Step-by-Step)
Workflow A: Liquid Waste (Bulk & Solutions)

» Container Selection: Use a High-Density Polyethylene (HDPE) or glass container with a
vented cap. Avoid metal containers due to alkalinity.

e Labeling: Mark as "Hazardous Waste - Flammable, Corrosive, Organic Base."

o Composition: List "2-Cyclopropylcyclopropan-1-amine" explicitly. Do not use vague terms
like "Amine Waste."

o Solvent Matrix: If diluted, ensure the solvent is compatible (e.g., Ethanol, Methanol).

Workflow B: Solid Waste (Salts & Contaminated Debris)

o Debiris: Place gloves, wipes, and weigh boats into a clear, 6-mil polyethylene bag.
e Sealing: Twist and tape the bag neck (Gooseneck seal).

o Secondary Containment: Place the sealed bag into a rigid fiber drum or bucket labeled "Solid
Hazardous Waste - Toxic/Corrosive Debris."

Decision Logic: Disposal Pathway
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Waste |dentification:
2-Cyclopropylcyclopropan-1-amine

Physical State?

Liquid (Free Base/Solution) Solid (Salt/Debris)

Segregate: Organic Bases Double Bag (6-mil Poly)
(No Acids/Oxidizers) Label: Toxic/Corrosive
Container: HDPE/Glass Container: Fiber Drum

RCRA: D001, D002 RCRA: Toxic Solids

Transfer to EHS/HazMat
for Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating amine waste streams to prevent incompatibility
incidents.

Emergency Contingencies

Scenario: Spillage inside Fume Hood

o Evacuate: Alert nearby personnel. The vapor is a lachrymator (causes tearing) and
respiratory irritant.
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e PPE Upgrade: Don a full-face respirator with Organic Vapor/Amine cartridges if outside the
hood.

o Absorb: Use a non-combustible absorbent (Vermiculite or Clay). Do not use paper towels
(fire hazard with oxidizers).

o Neutralize: Once absorbed, treat the waste as solid hazardous waste.
Scenario: Skin/Eye Contact[2][3][4][5][6]

o Eyes: Irrigate immediately for 15 minutes.[2] The alkaline nature causes deep tissue
saponification; immediate dilution is critical.

o Skin: Wash with soap and water.[5] Do not use alcohol (increases absorption).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. 2-cyclopropylpropan-2-amine 95% | CAS: 172947-13-6 | AChemBlock [achemblock.com]

o To cite this document: BenchChem. [Operational Guide: Disposal of 2-
Cyclopropylcyclopropan-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11924151/docs#operational-guide-disposal-of-2-
cyclopropylcyclopropan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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